(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2-(4-chlorophenoxy)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C18H16ClN3O4S2/c1-2-9-22-15-8-7-14(28(20,24)25)10-16(15)27-18(22)21-17(23)11-26-13-5-3-12(19)4-6-13/h2-8,10H,1,9,11H2,(H2,20,24,25)
• InChI Key: ZNXBBDBXJTWVLK-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O4S2
• Molecular Weight: 437.9 g/mol

Description

(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2-(4-chlorophenoxy)acetamide is a useful research compound. Its molecular formula is C18H16ClN3O4S2 and its molecular weight is 437.91. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2-(4-chlorophenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2-(4-chlorophenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor and Anticancer Properties

Compounds structurally related to (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2-(4-chlorophenoxy)acetamide have been synthesized and evaluated for their antitumor activities. For instance, benzothiazole derivatives bearing different heterocyclic rings have shown considerable anticancer activity against some cancer cell lines, highlighting the therapeutic potential of such compounds in oncology research (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial and Antifungal Efficacy

Another area of research focuses on the antimicrobial properties of sulfamoyl acetamide derivatives. Studies have synthesized new classes of bis-heterocyclic sulfamoyl acetamides, finding some to be potential antimicrobial agents against specific bacterial and fungal strains, indicating their relevance in developing new antimicrobial therapies (Divya, Sravya, Padmaja, & Padmavathi, 2015).

Molecular Docking and Computational Studies

Computational approaches, including molecular docking and quantum mechanical studies, have been applied to similar benzothiazolinone acetamide analogs. These studies aim to understand the interaction mechanisms with biological targets, predict photovoltaic efficiency, and explore non-linear optical activities, demonstrating the compound's potential in drug design and material science (Mary et al., 2020).

Exploration in Other Therapeutic Areas

Further, derivatives of benzothiazole and related scaffolds have been explored for various therapeutic potentials, such as anticonvulsant, antibacterial, and enzyme inhibition activities. These studies not only expand our understanding of the chemical space these molecules occupy but also provide insights into designing molecules with enhanced biological activities for different therapeutic needs (Farag et al., 2012).